5-(3,4-dimethylphenyl)-N-(3-methylpyridin-2-yl)-1,2-oxazole-3-carboxamide

• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 5-(3,4-dimethylphenyl)-N-(3-methylpyridin-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H17N3O2/c1-11-6-7-14(9-13(11)3)16-10-15(21-23-16)18(22)20-17-12(2)5-4-8-19-17/h4-10H,1-3H3,(H,19,20,22)
• InChI Key: BPZLYDZPUGITLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2=NOC(=C2)C3=CC(=C(C=C3)C)C

Description

5-(3,4-dimethylphenyl)-N-(3-methylpyridin-2-yl)-1,2-oxazole-3-carboxamide is a synthetic organic compound that belongs to the class of oxazole derivatives. This compound is characterized by its complex structure, which includes a dimethylphenyl group, a methylpyridinyl group, and an oxazole ring. It has garnered interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3,4-dimethylphenyl)-N-(3-methylpyridin-2-yl)-1,2-oxazole-3-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through a cyclization reaction involving an appropriate precursor such as an α-haloketone and an amide. The reaction is typically carried out under acidic or basic conditions, depending on the specific reagents used.

Attachment of the Dimethylphenyl Group: The dimethylphenyl group can be introduced through a Friedel-Crafts acylation reaction, where a dimethylbenzene derivative reacts with an acyl chloride in the presence of a Lewis acid catalyst.

Introduction of the Methylpyridinyl Group: The methylpyridinyl group can be attached via a nucleophilic substitution reaction, where a suitable pyridine derivative reacts with an electrophilic intermediate.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors, high-throughput screening of catalysts, and process intensification techniques to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-(3,4-dimethylphenyl)-N-(3-methylpyridin-2-yl)-1,2-oxazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced analogs.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable base.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It has been investigated for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: The compound is explored as a lead compound in drug discovery, with potential therapeutic applications in treating various diseases.

Industry: It may be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-(3,4-dimethylphenyl)-N-(3-methylpyridin-2-yl)-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer progression, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 5-(3,4-dimethylphenyl)-N-(2-methylpyridin-2-yl)-1,2-oxazole-3-carboxamide
• 5-(3,4-dimethylphenyl)-N-(4-methylpyridin-2-yl)-1,2-oxazole-3-carboxamide
• 5-(3,4-dimethylphenyl)-N-(3-ethylpyridin-2-yl)-1,2-oxazole-3-carboxamide

Uniqueness

5-(3,4-dimethylphenyl)-N-(3-methylpyridin-2-yl)-1,2-oxazole-3-carboxamide is unique due to its specific substitution pattern on the oxazole ring and the presence of both dimethylphenyl and methylpyridinyl groups. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for research and development.